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Compound of Interest

Compound Name: 1,2-DICHLOROPROPENE

Cat. No.: B1580525

Technical Support Center: 1,2-Dichloropropane
Spills and Leaks

This guide provides emergency response procedures for researchers, scientists, and drug
development professionals encountering spills or leaks of 1,2-Dichloropropane.

Frequently Asked Questions (FAQSs)

Q1: What are the immediate first steps to take after a 1,2-dichloropropane spill?

Al: Immediately alert personnel in the vicinity and evacuate the immediate area.[1][2][3]
Remove all sources of ignition, as 1,2-dichloropropane is highly flammable and its vapors can
travel to an ignition source and flash back.[1][4][5] If possible and safe to do so, increase
ventilation to the area.[1][4]

Q2: What constitutes a "major” spill, and how does the response differ from a "minor" spill?

A2: A major spill is generally considered any spill larger than 1 liter, or any spill of a highly toxic
or volatile material.[6][7] For a major spill, you should immediately evacuate the area, pull the
fire alarm, and call emergency services (911).[3][8] Do not attempt to clean it up yourself. For a
minor spill (<1 liter) that you are trained and equipped to handle, you may proceed with cleanup
after ensuring the area is safe.
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Q3: What Personal Protective Equipment (PPE) is required for cleaning up a 1,2-
dichloropropane spill?

A3: Proper PPE is critical. The minimum required PPE includes:

e Hand Protection: Viton® or Viton®/Butyl laminate gloves are recommended for the highest
level of protection. Standard nitrile gloves offer poor resistance and should be avoided for
anything other than incidental contact.[9]

» Eye Protection: Chemical splash goggles meeting ANSI Z87.1 standards are mandatory.[9]
e Body Protection: A flame-resistant lab coat should be worn.[9]
o Footwear: Closed-toe, chemical-resistant shoes are required.[9]

» Respiratory Protection: Cleanup should be performed in a well-ventilated area, preferably
within a certified chemical fume hood.[9] For larger spills or inadequate ventilation, a NIOSH-
approved respirator or a self-contained breathing apparatus (SCBA) is necessary.[1][5]

Q4: What is the correct procedure for cleaning up a minor spill?

A4: For a minor spill:

Ensure you are wearing the appropriate PPE.

» Contain the spill by surrounding it with an inert absorbent material like vermiculite, dry sand,
or earth.[1][4][10]

e Slowly add the absorbent material to the spill, working from the outside in.[2]
e Once the liquid is fully absorbed, use non-sparking tools to collect the material.[4][10]

e Place the contaminated absorbent material into a designated, sealable, and properly labeled
hazardous waste container.[1][9]

o Decontaminate the spill area with soap and water, and collect the rinse water for hazardous
waste disposal if the spill was of a highly toxic nature.[2][6]
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Q5: What are the first aid measures for 1,2-dichloropropane exposure?

A5:

Skin Contact: Immediately remove all contaminated clothing and flush the affected skin with
large amounts of water for at least 15 minutes.[4][10][11] Seek medical attention.[4][5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4][5] Get immediate medical aid.[4]

 Inhalation: Move the person to fresh air immediately.[10] If breathing is difficult, give oxygen.
Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting.[5][10] If the victim is conscious and alert, give 2-4
cupfuls of water.[4] Never give anything by mouth to an unconscious person.[4] Get medical
aid immediately.[4]

Quantitative Safety Data
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Property Value Source
Exposure Limits
OSHA PEL (TWA) 75 ppm [4]
NIOSH IDLH 400 ppm [4][10]
Flammability
Lower Explosive Limit (LEL) 3.4% [4]
Upper Explosive Limit (UEL) 14.5% [4][10]
Physical Properties
Vapor Density 3.9 (Heavier than air) [10]
- ) 1.158 @ 68°F (Denser than
Specific Gravity [10]
water)
Emergency Response
) ) Isolate for at least 50 meters
Small Spill Isolation ) o [10]
(150 feet) in all directions.
Consider initial downwind
Large Spill Evacuation evacuation for at least 300 [10]

meters (1000 feet).

Detailed Protocol: Small-Scale Spill (<1L) Cleanup

Objective: To provide a safe and effective step-by-step procedure for cleaning up a laboratory

spill of 1,2-dichloropropane of less than 1 liter.

Materials:

e Chemical Spill Kit containing:

o Inert absorbent material (vermiculite, sand, or commercial sorbent)

o Non-sparking scoop and brush
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o Sealable, chemical-resistant hazardous waste container

o Hazardous waste labels

» Personal Protective Equipment (PPE):

o

Viton® gloves

[¢]

Chemical splash goggles

Flame-resistant lab coat

[¢]

[e]

Face shield (recommended)
Procedure:

o Immediate Actions: 1.1. Alert all personnel in the immediate area of the spill.[2] 1.2. If volatile
vapors are significant, evacuate the lab. 1.3. Identify and eliminate all potential ignition
sources (e.g., turn off hot plates, unplug equipment).[1][4] 1.4. Ensure the laboratory's
exhaust ventilation is operating. Do not work if ventilation is inadequate.

e Don Personal Protective Equipment (PPE): 2.1. Put on a flame-resistant lab coat, ensuring it
is fully buttoned. 2.2. Wear chemical splash goggles and a face shield.[9] 2.3. Put on a pair
of Viton® gloves.

o Contain and Absorb the Spill: 3.1. Prevent the spill from spreading or entering drains by
creating a dike around the spill's perimeter with absorbent material.[2] 3.2. Slowly and
carefully apply the absorbent material over the entire spill, starting from the edges and
moving toward the center.[2] 3.3. Allow sufficient time for the liquid to be fully absorbed.

e Collect and Package Waste: 4.1. Using a non-sparking scoop and brush, carefully collect all
the contaminated absorbent material.[10][12] 4.2. Place the collected material into the
designated hazardous waste container. 4.3. Seal the container tightly.

o Decontaminate and Final Cleanup: 5.1. Wipe down the spill area with a cloth dampened with
soap and water. 5.2. Place all contaminated cleaning materials (cloths, etc.) into the
hazardous waste container. 5.3. Properly label the container as "Hazardous Waste: 1,2-
Dichloropropane Spill Debris."
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e Post-Cleanup: 6.1. Carefully remove PPE, avoiding contact with any contaminated surfaces.
6.2. Dispose of single-use PPE (like gloves) as hazardous waste.[9] 6.3. Wash hands
thoroughly with soap and water.[1] 6.4. Report the spill to your supervisor or laboratory
safety officer.[2] 6.5. Restock the spill kit with any used materials.[2]

Visualizations
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Caption: Emergency response workflow for 1,2-dichloropropane spills.
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Caption: Logic diagram for selecting appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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